Cas no 88952-38-9 (1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)-)

1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)- structure
88952-38-9 structure
Product Name:1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)-
CAS No:88952-38-9
MF:C16H13ClO4
MW:304.725023984909
CID:618603
PubChem ID:13190838
Update Time:2025-04-19

1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Propanedione, 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)-
    • 1-(5-chloro-2-hydroxyphenyl)-3-(3-methoxyphenyl)propane-1,3-dione
    • 88952-38-9
    • DTXSID60526039
    • Inchi: 1S/C16H13ClO4/c1-21-12-4-2-3-10(7-12)15(19)9-16(20)13-8-11(17)5-6-14(13)18/h2-8,18H,9H2,1H3
    • InChI Key: JOYDJDQXJPCYHL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=1)C(CC(C1C=CC=C(C=1)OC)=O)=O)O

Computed Properties

  • Exact Mass: 304.0502366g/mol
  • Monoisotopic Mass: 304.0502366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 63.6Ų
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